Cas no 1029438-23-0 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenethiol)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenethiol
• CAS No: 1029438-23-0
• MF: C₁₂H₁₇BO₂S
• MW: 236.138182401657
• MDL: MFCD22493520
• CID: 2949497
• PubChem ID: 57655517
• Update Time: 2025-07-27

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenethiol
• J3.595.344B
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-thiol
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)benzenethiol
• MFCD22493520
• CS-0059907
• AKOS037644955
• SCHEMBL823021
• C12H17BO2S
• AS-55694
• 1029438-23-0
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenethiol
• Benzenethiol-4-boronic Acid Pinacol Ester
• W16864
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenethiol

• MDL： MFCD22493520
• Inchi： 1S/C12H17BO2S/c1-11(2)12(3,4)15-13(14-11)9-5-7-10(16)8-6-9/h5-8,16H,1-4H3
• InChI Key： RQGLRPJSYBTXLH-UHFFFAOYSA-N
• SMILES： SC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 236.1042311 g/mol
• Monoisotopic Mass: 236.1042311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.14
• Topological Polar Surface Area: 19.5